Cas no 61450-72-4 (Ethanol, 2-[[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methylamino]-)

• Product Name: Ethanol, 2-[[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methylamino]-
• CAS No: 61450-72-4
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 478901
• PubChem ID: 12300430
• Update Time: 2025-04-19

Ethanol, 2-[[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methylamino]-
• 2-[[3-(3-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methylamino]ethanol
• 2-((5-(3-Methoxyphenyl)-1H-1,2,4-triazol-3-yl)(methyl)amino)ethanol
• 61450-72-4

• Inchi： 1S/C12H16N4O2/c1-16(6-7-17)12-13-11(14-15-12)9-4-3-5-10(8-9)18-2/h3-5,8,17H,6-7H2,1-2H3,(H,13,14,15)
• InChI Key： NNIMDERLXLLCES-UHFFFAOYSA-N
• SMILES： OCCN(C)C1=NNC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 248.12748
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• PSA: 83.06